Cas no 5427-82-7 (1H-pyrrole-2-carbonyl chloride)

• Product Name: 1H-pyrrole-2-carbonyl chloride
• CAS No: 5427-82-7
• MF: C₅H₄ClNO
• MW: 129.544360160828
• CID: 940427
• PubChem ID: 224558
• Update Time: 2025-04-19

1H-pyrrole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrole-2-carbonyl chloride
• Pyrrole-2-carbonyl chloride
• pyrrole-2-carboxylic acid chloride
• 2-Pyrrolecarbonyl chloride
• Pyrroylchlorid
• NSC-13115
• MFCD11520759
• NSC13115
• AKOS006325801
• 5427-82-7
• SCHEMBL591099
• Z2E2Q75PV3
• DTXSID90279546
• SFGNNBCWQOIVAZ-UHFFFAOYSA-N
• 1H-2-pyrrolecarbonyl chloride
• DB-298942
• F88671
• 2-chlorocarbonyl-1H-pyrrole

• MDL： MFCD11520759
• Inchi： 1S/C5H4ClNO/c6-5(8)4-2-1-3-7-4/h1-3,7H
• InChI Key： SFGNNBCWQOIVAZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 128.99822
• Monoisotopic Mass: 128.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.375
• Boiling Point: 239.6°C at 760 mmHg
• Flash Point: 98.7°C
• Refractive Index: 1.57
• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives